Cas no 118059-83-9 (Methanone,[4-(1,1-dimethylethyl)phenyl](3-nitrophenyl)-)
118059-83-9 structure
Product Name:Methanone,[4-(1,1-dimethylethyl)phenyl](3-nitrophenyl)-
CAS No:118059-83-9
MF:C17H17NO3
MW:283.321784734726
CID:158288
PubChem ID:189543
Update Time:2025-04-19
Methanone,[4-(1,1-dimethylethyl)phenyl](3-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Methanone,[4-(1,1-dimethylethyl)phenyl](3-nitrophenyl)-
- (4-tert-butylphenyl)-(3-nitrophenyl)methanone
- DTXSID70152005
- A807383
- 118059-83-9
-
- Inchi: 1S/C17H17NO3/c1-17(2,3)14-9-7-12(8-10-14)16(19)13-5-4-6-15(11-13)18(20)21/h4-11H,1-3H3
- InChI Key: JJOHRTZNLAVXGG-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=C(C=1)[N+](=O)[O-])C1C=CC(=CC=1)C(C)(C)C
Computed Properties
- Exact Mass: 283.12091
- Monoisotopic Mass: 283.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 386
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 62.9Ų
Experimental Properties
- PSA: 60.21
Methanone,[4-(1,1-dimethylethyl)phenyl](3-nitrophenyl)- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
118059-83-9 (Methanone,[4-(1,1-dimethylethyl)phenyl](3-nitrophenyl)-) Related Products
- 1469-74-5(3,4'-Dinitrobenzophenone)
- 21222-05-9(bis(3-nitrophenyl)methanone)
- 1144-74-7(4-Nitrobenzophenone)
- 14401-75-3(1-(3,5-Dinitrophenyl)ethanone)
- 1033-26-7(Methanone,bis(4-nitrophenyl)-)
- 121-89-1(3-nitroacetophenone)
- 100-19-6(1-(4-nitrophenyl)ethan-1-one)
- 2243-80-3(3-Nitrobenzophenone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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